3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride
Overview
Description
3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride is a chemical compound with the CAS Number: 1584066-83-0 . It has a molecular weight of 289.2 . The compound is solid in physical form and is stored in a refrigerator .
Molecular Structure Analysis
The IUPAC name of this compound is 3-chloro-N-(piperidin-4-ylmethyl)benzamide hydrochloride . The InChI code is 1S/C13H17ClN2O.ClH/c14-12-3-1-2-11(8-12)13(17)16-9-10-4-6-15-7-5-10;/h1-3,8,10,15H,4-7,9H2,(H,16,17);1H .Physical And Chemical Properties Analysis
The compound is solid in physical form . It has a molecular weight of 289.2 . The IUPAC name is 3-chloro-N-(piperidin-4-ylmethyl)benzamide hydrochloride and the InChI code is 1S/C13H17ClN2O.ClH/c14-12-3-1-2-11(8-12)13(17)16-9-10-4-6-15-7-5-10;/h1-3,8,10,15H,4-7,9H2,(H,16,17);1H .Scientific Research Applications
Neuroleptic and Antipsychotic Agents
Benzamides and piperidine derivatives have been explored for their potential as neuroleptic and antipsychotic agents. For instance, certain substituted benzamides, closely related to 3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride, have shown efficacy in inhibiting stereotyped behavior in rats, indicating potential use in treating psychosis (Iwanami et al., 1981).
Gastroprokinetic Properties
Several studies have synthesized and evaluated benzamide derivatives, including structures similar to 3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride, for their affinity to 5-HT4 receptors. These compounds demonstrated potential as gastroprokinetic agents, enhancing gastrointestinal motility and showing promise as treatments for related disorders (Itoh et al., 1999), (Harada et al., 2002).
Antidementia Agent
Certain piperidine derivatives, similar to 3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride, have been found to exhibit anti-acetylcholinesterase activity, which is a desirable property in developing antidementia drugs. Specifically, these compounds have shown a marked increase in acetylcholine content in the cerebral cortex and hippocampus of rats, suggesting potential use in treating dementia-related disorders (Sugimoto et al., 1990).
Antidepressant Properties
The synthesis of certain benzamide derivatives, structurally similar to 3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride, has been investigated for their antidepressant properties. These compounds belong to the class of type A reversible MAO inhibitors, indicating potential use in the treatment of depression (Donskaya et al., 2004).
Safety and Hazards
properties
IUPAC Name |
3-chloro-N-(piperidin-4-ylmethyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O.ClH/c14-12-3-1-2-11(8-12)13(17)16-9-10-4-6-15-7-5-10;/h1-3,8,10,15H,4-7,9H2,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIOQRIRVSFPDPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CNC(=O)C2=CC(=CC=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-N-(4-piperidinylmethyl)benzamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[(4-methylpiperazin-1-yl)sulfonyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B2412040.png)
![N-(4-chlorophenyl)-4-{2-[(3-ethoxypropyl)amino]-2-oxoethyl}-3-oxopiperazine-1-carboxamide](/img/structure/B2412042.png)
![2-[[2-[(4-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(4-methoxyphenyl)acetamide](/img/structure/B2412044.png)
![N-(3,4-difluorophenyl)-2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanylacetamide](/img/structure/B2412047.png)
![5-Bromo-6-chloroimidazo[2,1-b][1,3]thiazole](/img/structure/B2412049.png)
![prop-2-en-1-yl 4-[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2412056.png)
![(E)-N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide](/img/structure/B2412058.png)
![1-ethyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide](/img/structure/B2412059.png)
![Ethyl 3-oxo-4-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]butanoate](/img/structure/B2412060.png)
![2-[(3-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide](/img/structure/B2412062.png)